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Compound of Interest

Compound Name:
3-Fluoro-4-nitrobenzaldehyde

oxime

Cat. No.: B2504559 Get Quote

For immediate reference, treat 3-Fluoro-4-nitrobenzaldehyde oxime as a hazardous

chemical waste. Due to its chemical structure, it should be classified as a halogenated,

nitrogenous organic compound. Proper disposal requires segregation from other waste

streams and handling by a licensed hazardous waste disposal service.

This guide provides detailed procedures for the safe handling and disposal of 3-Fluoro-4-
nitrobenzaldehyde oxime in a laboratory setting. The information is targeted towards

researchers, scientists, and professionals in drug development to ensure safety and

compliance with regulations.

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Fluoro-4-nitrobenzaldehyde oxime
was located. The following guidance is based on the known hazards of the parent compound,

3-Fluoro-4-nitrobenzaldehyde, and related nitro-aromatic and oxime compounds. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

local requirements.

Immediate Safety and Handling Precautions
Before handling, ensure you are wearing appropriate Personal Protective Equipment (PPE),

including:

Chemical-resistant gloves (nitrile or neoprene)
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Safety goggles or a face shield

A laboratory coat

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or vapors.[1][2] Avoid direct contact with skin and eyes.[1][2]

Step-by-Step Disposal Protocol
Waste Identification and Classification:

3-Fluoro-4-nitrobenzaldehyde oxime is a halogenated organic compound due to the

presence of fluorine.

It is also a nitro compound. These are often reactive and require careful handling.

Therefore, it must be disposed of as hazardous chemical waste. Do not dispose of it down

the drain or in regular trash.

Waste Segregation and Collection:

Use a designated, properly labeled hazardous waste container. The container should be

made of a material compatible with the chemical.

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3-Fluoro-4-nitrobenzaldehyde oxime".

This waste should be collected separately from non-halogenated organic waste to

facilitate proper disposal and minimize costs.

Do not mix this waste with other incompatible waste streams such as acids, bases, or

oxidizers.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.
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The storage area should be cool, dry, and well-ventilated.

Keep the container tightly closed when not in use.[1][2]

Arranging for Disposal:

Once the waste container is full or if the waste has been stored for a prolonged period,

contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and disposal.

Follow all institutional and local regulations for the final disposal process, which will likely

involve incineration at a permitted hazardous waste facility.[3]

Chemical and Physical Properties
The following table summarizes the known properties of the parent compound, 3-Fluoro-4-

nitrobenzaldehyde, which should be considered when assessing the risks of the oxime

derivative.

Property Value

Molecular Formula C₇H₄FNO₃ (parent aldehyde)

Molecular Weight 169.11 g/mol (parent aldehyde)[4][5]

Appearance
White to off-white powder or crystal (parent

aldehyde)[5]

Melting Point 57-58 °C (parent aldehyde)[5]

GHS Hazard Statements
H302, H312, H315, H319, H332, H335 (parent

aldehyde)[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Fluoro-4-nitrobenzaldehyde oxime.
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Start: Have 3-Fluoro-4-
nitrobenzaldehyde oxime waste

Is it a chemical waste?

Yes

Yes

No

No

Is it a halogenated organic compound? Consult EHS for non-chemical waste disposal

Yes

Yes

No

No

Does it contain a nitro group? Segregate as non-halogenated organic waste

Yes

Yes

No

No

Collect in a designated, labeled
hazardous waste container for

halogenated & nitro compounds
Segregate as other organic waste

Store in a cool, dry, well-ventilated
satellite accumulation area

Contact EHS or licensed contractor
for disposal via incineration

End of Procedure

Click to download full resolution via product page

Caption: Disposal workflow for 3-Fluoro-4-nitrobenzaldehyde oxime.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b2504559?utm_src=pdf-body-img
https://www.benchchem.com/product/b2504559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2504559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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